Recent advances in trifluoroethylation reaction
Organic Chemistry Frontiers Pub Date: 2023-10-04 DOI: 10.1039/D3QO01366A
Abstract
Trifluoroethyl group serving as the bioisostere of ethyl or ethoxy group widely exists in the fields of pharmaceuticals and agrochemicals. Developing novel strategies for introducing trifluoroethyl group into various skeletons has become a hot topic in organic synthetic chemistry. In this review, the trifluoroethylation reactions on various compounds such as alkynes, alkenes, functionalized arenes, amines, and so on were summarized. This review is categorized into four parts based on the bond formation: C(sp)–CH2CF3, C(sp2)–CH2CF3, C(sp3)–CH2CF3, and X (X = N, O, S, and Se)–CH2CF3. Some representative examples along with reaction mechanisms were also discussed.
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